Cas no 7773-06-0 (Ammonium sulfamate)

• Product Name: Ammonium sulfamate
• CAS No: 7773-06-0
• MF: H₆N₂O₃S
• MW: 114.124238491058
• MDL: MFCD00011429
• CID: 47779
• PubChem ID: 24890672
• Update Time: 2026-02-03

Ammonium sulfamate Chemical and Physical Properties

Names and Identifiers

• Ammonium sulfamate
• SULFAMIC ACID AMMONIUM SALT
• AMIDOSULFONIC ACID AMMONIUM SALT
• AMINOSULFONIC ACID AMMONIUM SALT
• AMMONIUM SULPHAMATE
• AMMONIUM AMIDOSULFATE
• AMMONIUM AMIDOSULFONATE
• AMMONIUM AMIDOSULPHATE
• Ammoniumsulfamate(Technical)
• ACS
• Amcide
• Amicide
• Ammat
• Ammate
• ammatex
• AMMoniuM sulfaMate, ACS reagent
• ammonium sulfamidate
• AMS
• fyranj3
• Ikurin
• Root-out
• Feliderm K
• Sulfamic acid, monoammonium salt
• Ammate X
• Ammonium sulphamidate
• Monoammonium sulfamate
• Fyran J 3
• AMS (salt)
• Ammonium aminosulfonate
• Caswell No. 047
• Sulfaminsaure [German]
• Fyran 200 K
• Sulfamic acid, ammonium salt (1:1)
• Sulfamate d'ammonium [ISO-French]
• E
• Sodium formaldehyde bisulfite

• MDL： MFCD00011429
• Inchi： 1S/H3NO3S.H3N/c1-5(2,3)4;/h(H3,1,2,3,4);1H3
• InChI Key： GEHMBYLTCISYNY-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 114.01000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.6

Experimental Properties

• Color/Form: White flake crystals.
• Density: 1.8000
• Melting Point: 131-135 °C (lit.)
• Boiling Point: 160°C
• Flash Point: 160°C
• PH: 5.0-6.0 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1950G/L(20ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 91.60000
• LogP: 0.56260
• Merck: 554
• Sensitiveness: Air & Moisture Sensitive

Ammonium sulfamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 9089/3077
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：WO6125000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Ambrose)
• Risk Phrases：R22
• Safety Term：S22;S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ammonium sulfamate

Introduction to Ammonium Sulfamate (CAS No. 7773-06-0)

Ammonium sulfamate, a compound with the chemical formula (NH₄)₂SO₃, is a white crystalline solid that is widely utilized in various industrial and laboratory applications. This compound, identified by its unique CAS number 7773-06-0, has garnered significant attention in recent years due to its versatile properties and emerging applications in the field of chemical biology and pharmaceutical research.

The primary use of ammonium sulfamate lies in its role as a reducing agent and chelating agent. Its ability to donate electrons makes it particularly valuable in organic synthesis, where it is employed to facilitate various reduction reactions. Additionally, its chelating properties allow it to bind with metal ions, making it useful in applications such as water treatment and metal extraction processes.

In the realm of pharmaceutical research, ammonium sulfamate has been explored for its potential applications in drug development. Recent studies have highlighted its role as a precursor in the synthesis of certain pharmacologically active compounds. For instance, researchers have investigated its use in the preparation of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties.

One of the most intriguing aspects of ammonium sulfamate is its application in biocatalysis. Recent advancements in this field have demonstrated its effectiveness as a catalyst in enzymatic reactions. This has opened up new avenues for the development of more efficient and environmentally friendly synthetic routes for complex molecules. The compound's ability to enhance reaction rates while minimizing byproduct formation makes it an attractive option for industrial-scale biocatalytic processes.

Furthermore, ammonium sulfamate has shown promise in the field of environmental chemistry. Its use as a reagent in the removal of heavy metals from wastewater has been extensively studied. By forming stable complexes with metal ions, it aids in their precipitation and subsequent removal, thereby contributing to cleaner water systems. This application aligns with global efforts to develop sustainable solutions for environmental pollution.

The compound's stability under various conditions also makes it suitable for long-term storage and transportation, ensuring consistent performance across different applications. This reliability is crucial for industries that require consistent quality and efficacy from their chemical reagents.

From an academic perspective, ammonium sulfamate continues to be a subject of interest in research laboratories worldwide. Its unique chemical properties have spurred investigations into novel synthetic methodologies and its potential role in addressing current challenges in chemical synthesis. The ongoing research efforts are expected to yield further insights into its applications and expand its utility across multiple scientific disciplines.

In conclusion, ammonium sulfamate (CAS No. 7773-06-0) is a multifaceted compound with a wide range of applications spanning industrial processes, pharmaceutical research, biocatalysis, and environmental chemistry. Its versatility as a reducing agent, chelating agent, and catalyst underscores its importance in modern chemical science. As research progresses, it is anticipated that new and innovative uses for this compound will continue to emerge, further solidifying its role as a valuable chemical reagent.